89-26-9

1H-Pyrazole-3-carboxylic acid, 1-(3-aminophenyl)-4,5-dihydro-5-oxo-

In Stock

• CAS RN:
• 89-26-9

• Formula:
• C10H9N3O3

• InChI:
• InChI=1S/C10H9N3O3/c11-6-2-1-3-7(4-6)13-9(14)5-8(12-13)10(15)16/h1-4H,5,11H2,(H,15,16)

• InChIKey:
• SWHUGXBRBHHKFB-UHFFFAOYSA-N

• 1H-Pyrazole-3-carboxylic acid, 1-(3-aminophenyl)-4,5-dihydro-5-oxo- is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.2 g/mol. The purity is usually 95%.

1-(4-Phenoxyphenyl)propan-1-one

In Stock

• CAS RN:
• 889-26-9

• Formula:
• C15H14O2

• InChI:
• InChI=1S/C15H14O2/c1-2-15(16)12-8-10-14(11-9-12)17-13-6-4-3-5-7-13/h3-11H,2H2,1H3

• InChIKey:
• NFDZCBGGPZINEI-UHFFFAOYSA-N

• 1-(4-Phenoxyphenyl)propan-1-one is a useful research compound. Its molecular formula is C15H14O2 and its molecular weight is 226.275. The purity is usually 95%.

Fmoc-Lys(Boc)-OH

In Stock

• CAS RN:
• 71989-26-9

• Formula:
• C26H32N2O6

• InChI:
• InChI=1S/C26H32N2O6/c1-26(2,3)34-24(31)27-15-9-8-14-22(23(29)30)28-25(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-22H,8-9,14-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)

• InChIKey:
• UMRUUWFGLGNQLI-UHFFFAOYSA-N

• Fmoc-Lys(Boc)-OH is a useful research compound. Its molecular formula is C26H32N2O6 and its molecular weight is 468.5 g/mol. The purity is usually 95%.

Hydroquinone-d6

In Stock

• CAS RN:
• 71589-26-9

• Formula:
• C6H6O2

• InChI:
• InChI=1S/C6H6O2/c7-5-1-2-6(8)4-3-5/h1-4,7-8H/i1D,2D,3D,4D/hD2

• InChIKey:
• QIGBRXMKCJKVMJ-UDDMDDBKSA-N

• Hydroquinone-d6 is a useful research compound. Its molecular formula is C6H6O2 and its molecular weight is 116.15 g/mol. The purity is usually 95%.

Bicyclo[3.1.0]hexan-3-ol

In Stock

• CAS RN:
• 89489-26-9

• Formula:
• C6H10O

• InChI:
• InChI=1S/C6H10O/c7-6-2-4-1-5(4)3-6/h4-7H,1-3H2

• InChIKey:
• YKXMZSYOSBDLMM-UHFFFAOYSA-N

• Bicyclo[3.1.0]hexan-3-ol is a useful research compound. Its molecular formula is C6H10O and its molecular weight is 98.14 g/mol. The purity is usually 95%.

1,1,1,3,7,9,9,9-Octachlorononane

Usually In Stock

• CAS RN:
• 13389-26-9

• Formula:
• C9H12Cl8

• InChI:
• InChI=1S/C9H12Cl8/c10-6(4-8(12,13)14)2-1-3-7(11)5-9(15,16)17/h6-7H,1-5H2

• InChIKey:
• JYHPDWPVJVUZHF-UHFFFAOYSA-N

• 1,1,1,3,7,9,9,9-Octachlorononane, also known as 1,1,1,3,7,9,9,9-Octachlorononane, is a useful research compound. Its molecular formula is C9H12Cl8 and its molecular weight is 403.795. The purity is usually 95%.

1,3-Naphthalenedisulfonic acid, 7-amino-, potassium salt

Usually In Stock

• CAS RN:
• 18589-26-9

• Formula:
• C10H7K2NO6S2

• InChI:
• InChI=1S/C10H9NO6S2.2K/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17;;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2

• InChIKey:
• ILCCKGWFMOINFU-UHFFFAOYSA-L

• 1,3-Naphthalenedisulfonic acid, 7-amino-, potassium salt is a useful research compound. Its molecular formula is C10H7K2NO6S2 and its molecular weight is 379.5 g/mol. The purity is usually 95%.

2-(2-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 898389-26-9

• Formula:
• C15H12N2O

• InChI:
• InChI=1S/C15H12N2O/c1-11-6-2-3-7-12(11)15-13(10-18)17-9-5-4-8-14(17)16-15/h2-10H,1H3

• InChIKey:
• UQVNQBJBORUNJS-UHFFFAOYSA-N

• 2-(2-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.

2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid

In Stock

• CAS RN:
• 929489-26-9

• Formula:
• C19H16O6

• InChI:
• InChI=1S/C19H16O6/c1-11-18(12-3-5-13(23-2)6-4-12)19(22)15-8-7-14(9-16(15)25-11)24-10-17(20)21/h3-9H,10H2,1-2H3,(H,20,21)

• InChIKey:
• RQLBJSJTIGFVRE-UHFFFAOYSA-N

• 2-{[3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid is a useful research compound. Its molecular formula is C19H16O6 and its molecular weight is 340.3 g/mol. The purity is usually 95%.

8-Cyclopentyl-6-ethyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one

• CAS RN:
• 571189-26-9

• Formula:
• C15H19N3O3S

• InChI:
• InChI=1S/C15H19N3O3S/c1-3-10-8-11-9-16-15(22(2,20)21)17-13(11)18(14(10)19)12-6-4-5-7-12/h8-9,12H,3-7H2,1-2H3

• InChIKey:
• BRRYWZUPSRUWSW-UHFFFAOYSA-N

• 8-Cyclopentyl-6-ethyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C15H19N3O3S and its molecular weight is 321.4 g/mol. The purity is usually 95%.

2-imino-1-(2-morpholinoethyl)-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidin-3-yl cyanide

Usually In Stock

• CAS RN:
• 636989-26-9

• Formula:
• C18H18N6O2

• InChI:
• InChI=1S/C18H18N6O2/c19-12-13-11-14-17(21-15-3-1-2-4-23(15)18(14)25)24(16(13)20)6-5-22-7-9-26-10-8-22/h1-4,11,20H,5-10H2

• InChIKey:
• DARLKQDSBGRZFL-UHFFFAOYSA-N

• 2-imino-1-(2-morpholinoethyl)-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidin-3-yl cyanide is a useful research compound. Its molecular formula is C18H18N6O2 and its molecular weight is 350.382. The purity is usually 95%.

butyl 4-(3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamido)benzoate

In Stock

• CAS RN:
• 851989-26-9

• Formula:
• C21H22N2O5

• InChI:
• InChI=1S/C21H22N2O5/c1-2-3-14-27-20(25)15-8-10-16(11-9-15)22-19(24)12-13-23-17-6-4-5-7-18(17)28-21(23)26/h4-11H,2-3,12-14H2,1H3,(H,22,24)

• InChIKey:
• VNXNNBKWLYKDBX-UHFFFAOYSA-N

• Butyl 4-(3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamido)benzoate is a useful research compound. Its molecular formula is C21H22N2O5 and its molecular weight is 382.416. The purity is usually 95%.

4-(4-chlorobenzyl)-2-(3,4-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-26-9

• Formula:
• C22H19ClN2O3S

• InChI:
• InChI=1S/C22H19ClN2O3S/c1-15-7-12-19(13-16(15)2)25-22(26)24(14-17-8-10-18(23)11-9-17)20-5-3-4-6-21(20)29(25,27)28/h3-13H,14H2,1-2H3

• InChIKey:
• GGSJWMKGAWNFTL-UHFFFAOYSA-N

• 4-(4-chlorobenzyl)-2-(3,4-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19ClN2O3S and its molecular weight is 426.92. The purity is usually 95%.

4'-Cyano-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-26-9

• Formula:
• C17H15NO

• InChI:
• InChI=1S/C17H15NO/c1-13-4-2-3-5-15(13)10-11-17(19)16-8-6-14(12-18)7-9-16/h2-9H,10-11H2,1H3

• InChIKey:
• NILZTKPFUCYOMV-UHFFFAOYSA-N

• 4'-Cyano-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.

1-bromo-4-[(1R)-1-methoxyethyl]benzene

In Stock

• CAS RN:
• 1632289-26-9

• Formula:
• C9H11BrO

• 1-bromo-4-[(1R)-1-methoxyethyl]benzene is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.1. The purity is usually 95%.

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 1190289-26-9

• Formula:
• C16H17N5O3S

• InChI:
• InChI=1S/C16H17N5O3S/c1-2-12-13(24-8-7-23-12)9-11(1)15-19-21-14(17-18-16(21)25-15)10-20-3-5-22-6-4-20/h1-2,9H,3-8,10H2

• InChIKey:
• GZVYQVLXWSZKBY-UHFFFAOYSA-N

• 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C16H17N5O3S and its molecular weight is 359.4g/mol. The purity is usually 95%.

2-methyl-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

In Stock

• CAS RN:
• 1247389-26-9

• Formula:
• C12H12N2O

• InChI:
• InChI=1S/C12H12N2O/c1-9-7-12(4-3-11(9)8-15)14-6-5-10(2)13-14/h3-8H,1-2H3

• InChIKey:
• WJFNHBQPSFKETH-UHFFFAOYSA-N

• 2-methyl-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.241. The purity is usually 95%.

potassium tert-butyl N-[3-(trifluoroboranuidyl)propyl]carbamate

In Stock

• CAS RN:
• 1577289-26-9

• Formula:
• C8H16BF3KNO2

• InChI:
• InChI=1S/C8H16BF3NO2.K/c1-8(2,3)15-7(14)13-6-4-5-9(10,11)12;/h4-6H2,1-3H3,(H,13,14);/q-1;+1

• InChIKey:
• VDXCUELHZISZHJ-UHFFFAOYSA-N

• Potassium tert-butyl N-[3-(trifluoroboranuidyl)propyl]carbamate is a useful research compound. Its molecular formula is C8H16BF3KNO2 and its molecular weight is 265.12. The purity is usually 95%.

(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(7-methoxybenzofuran-2-yl)methanone

In Stock

• CAS RN:
• 1797289-26-9

• Formula:
• C21H20ClNO3S

• InChI:
• InChI=1S/C21H20ClNO3S/c1-25-17-8-4-5-14-13-18(26-20(14)17)21(24)23-10-9-19(27-12-11-23)15-6-2-3-7-16(15)22/h2-8,13,19H,9-12H2,1H3

• InChIKey:
• DYHXCCWCDPTCSM-UHFFFAOYSA-N

• (7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(7-methoxybenzofuran-2-yl)methanone is a useful research compound. Its molecular formula is C21H20ClNO3S and its molecular weight is 401.91. The purity is usually 95%.

ethyl 2-(1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperidine-3-carboxamido)thiazole-4-carboxylate

In Stock

• CAS RN:
• 1797889-26-9

• Formula:
• C18H20N8O3S

• InChI:
• InChI=1S/C18H20N8O3S/c1-2-29-17(28)13-8-30-18(23-13)24-16(27)12-4-3-5-25(7-12)14-6-15(21-10-20-14)26-11-19-9-22-26/h6,8-12H,2-5,7H2,1H3,(H,23,24,27)

• InChIKey:
• CVAZBORMVASMCQ-UHFFFAOYSA-N

• Ethyl 2-(1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperidine-3-carboxamido)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C18H20N8O3S and its molecular weight is 428.47. The purity is usually 95%.

2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid

Usually In Stock

• CAS RN:
• 2248289-26-9

• Formula:
• C9H5F5O3

• InChI:
• InChI=1S/C9H5F5O3/c10-7(11)5-2-1-4(17-9(12,13)14)3-6(5)8(15)16/h1-3,7H,(H,15,16)

• InChIKey:
• UZFPXXXJWAPXAR-UHFFFAOYSA-N

• 2-(Difluoromethyl)-5-(trifluoromethoxy)benzoic acid is a useful research compound. Its molecular formula is C9H5F5O3 and its molecular weight is 256.128. The purity is usually 95%.

2-[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]quinoxaline

Usually In Stock

• CAS RN:
• 2379989-26-9

• Formula:
• C20H22N4O

• InChI:
• InChI=1S/C20H22N4O/c1-15-11-17(8-9-21-15)25-14-16-5-4-10-24(13-16)20-12-22-18-6-2-3-7-19(18)23-20/h2-3,6-9,11-12,16H,4-5,10,13-14H2,1H3

• InChIKey:
• XGXVEWMMRXNADC-UHFFFAOYSA-N

• 2-[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]quinoxaline is a useful research compound. Its molecular formula is C20H22N4O and its molecular weight is 334.423. The purity is usually 95%.